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Compound of Interest

1-methyl-2-phenoxy-1H-indole-3-
Compound Name:

carbaldehyde
CAS No.: 338416-80-1
Cat. No.: B2823794

Get Quote

Part 1: Executive Summary & Structural
Classification

2-Phenoxy substituted indoles represent a specialized class of nitrogen heterocycles where the
indole core is functionalized at the C2 position with a phenoxy group (Indole—O—Ph) or a
phenoxy-containing moiety. In medicinal chemistry, this scaffold is critical for two distinct
reasons:

e The "Lactim Ether" Challenge (Direct 2-Phenoxy): A direct oxygen linkage at C2 (2-
phenoxyindole) creates an isourea-like electronic environment. These compounds are
tautomerically related to oxindoles (indolin-2-ones). While synthetically challenging due to
hydrolysis susceptibility, stable derivatives serve as potent HIV-1 Non-Nucleoside Reverse
Transcriptase Inhibitors (NNRTIS).

e The "2-Aryl" Scaffold (2-Phenoxyphenyl): Derivatives where the phenoxy group is attached
via a phenyl ring at C2 (e.g., 2-(4-phenoxyphenyl)indole) are privileged structures in
oncology, acting as Tubulin Polymerization Inhibitors and COX-2 Inhibitors.
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This guide reviews the synthesis, stability, and pharmacology of both subclasses, with a focus
on their application in drug discovery.

Part 2: Synthetic Architectures & Methodologies
Synthesis of Direct 2-Phenoxyindoles (C-O Bond
Formation)

Constructing the C2-0 bond is difficult because the indole C2 position is not naturally

electrophilic. Standard nucleophilic aromatic substitution (

) requires activation of the indole core.

Protocol A: Copper-Catalyzed C-O Coupling (Ullmann-Type)

This method utilizes copper catalysis to couple 2-haloindoles with phenols. It is preferred over
palladium catalysis for forming C—O bonds on electron-rich heterocycles.

Precursor: 2-Chloroindole or 2-Bromoindole (often stabilized with N-protection).

Reagents: Phenol (ArOH), Cul (10 mol%), Ligand (e.g., L-proline or dimethylglycine), Base
(Cs2CO0s).

Conditions: DMF or DMSO, 90-110°C, Inert Atmosphere (

)

Mechanism: Oxidative addition of Cu(l) to the 2-haloindole, followed by ligand exchange with
the phenoxide, and reductive elimination to form the C—O bond.

Protocol B: Displacement of 2-Fluoroindoles (S_NAr)

For highly electron-deficient indoles (e.g., those with 3-sulfonyl or 3-cyano groups), the C2
position becomes sufficiently electrophilic for direct displacement.

¢ Reaction: 2-Fluoro-3-(phenylsulfonyl)-1H-indole + Sodium Phenoxide

2-Phenoxy-3-(phenylsulfonyl)-1H-indole.
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 Significance: This specific pathway yields the Indolyl Aryl Sulfone (IAS) class of HIV
inhibitors.

Synthesis of 2-(Phenoxyphenyl)indoles (C-C Bond
Formation)

These are synthesized via robust Palladium-catalyzed cross-coupling, offering high yields and
stability.

Protocol C: Suzuki-Miyaura Cross-Coupling

o Coupling Partners: N-protected Indole-2-boronic acid + 4-Phenoxyiodobenzene.
o Catalyst:

or

e Base/Solvent:

/ Dioxane:Water (4:1).

 Yield: Typically >85%.[1][2]

Part 3: Pharmacological Profiles & Mechanism of
Action
HIV-1 Reverse Transcriptase Inhibition (NNRTISs)

Target: HIV-1 Reverse Transcriptase (RT) Allosteric Pocket. Molecule Class: 2-Phenoxy-3-
sulfonylindoles (Indolyl Aryl Sulfones).

e Mechanism: These compounds bind to the NNRTI binding pocket (NNIBP), a hydrophobic
site adjacent to the catalytic triad. The 2-phenoxy group acts as a "wing" that interacts with
the aromatic residues (Tyr181, Tyrl88, Trp229) via
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stacking.

Key Insight: The 2-phenoxy substituent provides steric bulk that locks the enzyme in an
inactive conformation ("butterfly” binding mode).

Data Point: Analogs with a 2-phenoxy group often show

values in the low nanomolar range (1-50 nM) against wild-type HIV-1.

Anticancer Activity: Tubulin Polymerization Inhibition

Target: Colchicine Binding Site on Tubulin. Molecule Class: 2-(4-Phenoxyphenyl)indoles.

Mechanism: These derivatives mimic the structure of Combretastatin A-4. The indole core
replaces one of the aryl rings, while the 2-phenoxyphenyl moiety extends into the
hydrophobic pocket of

-tubulin.

Biological Outcome: Binding prevents the polymerization of tubulin dimers into microtubules,
leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

Potency:
o IC50 (MCF-7 Breast Cancer): 10-500 nM.
o Tubulin Inhibition: Complete inhibition of assembly at 10

M.

Anti-Inflammatory: COX-2 Inhibition

Target: Cyclooxygenase-2 (COX-2). Molecule Class: 2-Phenoxy-substituted Indomethacin

analogs.

o Selectivity: The bulky phenoxy group fits into the larger side pocket of the COX-2 active site
(which is absent in COX-1), conferring high selectivity and reducing gastric side effects
associated with non-selective NSAIDs.
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Part 4: Visualization of Pathways
Synthetic Workflow (DOT Diagram)[3]

Pathway Key

Green: Carbon-Carbon Coupling (Stable/Robust)

Orange: Direct Heteroatom Coupling (Unstable/Reactive) |
i

Suzuki Couj pling
(4-Phenoxy-Ph-l, Pd(0))

Click to download full resolution via product page

Caption: Divergent synthetic pathways for 2-phenoxy vs. 2-(phenoxyphenyl) indoles. The C-O

coupling (orange) requires activation, while C-C coupling (green) utilizes robust Suzuki
chemistry.

Mechanism of Action: HIV-1 NNRTI Binding (DOT
Diagram)
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Caption: Mechanistic cascade of 2-phenoxy-3-sulfonylindole inhibition. The 2-phenoxy group
provides critical steric bulk ("wing") that locks the HIV-1 Reverse Transcriptase enzyme.

Part 5: Experimental Protocols
Protocol 1: Synthesis of 2-Phenoxy-3-
(phenylsulfonyl)-1H-indole

Adapted for high-purity library generation.
o Starting Material: 2-Fluoro-3-(phenylsulfonyl)-1H-indole (1.0 equiv).

o Nucleophile Preparation: In a dry flask, dissolve Phenol (1.2 equiv) in anhydrous DMF (0.5
M). Add Sodium Hydride (60% dispersion, 1.5 equiv) at 0°C. Stir for 30 min to generate
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sodium phenoxide.

Displacement: Add the phenoxide solution dropwise to the indole solution at 0°C.

Reaction: Warm to Room Temperature (RT) and stir for 4—6 hours. Monitor by TLC
(Hexane:EtOAc 3:1).

Workup: Quench with saturated

. Extract with EtOAc (3x). Wash organics with water and brine. Dry over
3]

Purification: Flash column chromatography (SiO2).

o Note: The 2-phenoxy product is sensitive to acid; avoid acidic workups or silica with high
acidity (neutralize silica with 1%

if necessary).

Protocol 2: Tubulin Polymerization Assay

Self-validating assay to confirm mechanism of action.

Preparation: Purified tubulin protein (>99%) is resuspended in PEM buffer (80 mM PIPES, 1
mM EGTA, 1 mM

, pH 6.9) containing 1 mM GTP.

Baseline: Measure absorbance at 340 nm (

) for 10 min to establish a flat baseline (no spontaneous polymerization).

Induction: Add test compound (e.g., 2-(4-phenoxyphenyl)indole) at 10

M. Add Paclitaxel (stabilizer control) and Colchicine (destabilizer control) in parallel wells.

Measurement: Incubate at 37°C. Monitor

every 30 seconds for 60 minutes.
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e Validation:
o Control: Vehicle (DMSO) should show a sigmoidal increase in

(polymerization).

o Hit: 2-Phenoxy derivatives should maintain a flat line (similar to Colchicine), indicating
inhibition of assembly.

Part 6: Quantitative Data Summary

Table 1: Comparative Activity of 2-Substituted Indoles

Activity (
Compound . Key
2-Substituent Target / .
Class Mechanism
)
Indolyl Aryl Allosteric pocket
2-Phenoxy HIV-1 RT 5-50nM )
Sulfone locking
Indolyl Aryl o
2-Methyl HIV-1 RT 100 — 500 nM Weaker steric fit
Sulfone
2-(4- ) Colchicine site
2-Aryl Indole Tubulin 20 - 100 nM o
Phenoxyphenyl) binding
2-Aryl Indole 2-Phenyl Tubulin 500 — 2000 nM Moderate binding
Indomethacin 2-(4- 0.05 Selective side-
COX-2
Analog Phenoxyphenyl) M pocket entry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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